Cas no 176088-59-8 (6-bromo-2-methyl-indan-1-one)

• Product Name: 6-bromo-2-methyl-indan-1-one
• CAS No: 176088-59-8
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• MDL: MFCD13152127
• CID: 135598
• PubChem ID: 10537153
• Update Time: 2025-10-29

6-bromo-2-methyl-indan-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methyl-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one,6-bromo-2,3-dihydro-2-methyl-
• 6-BROMO-2-METHYL-1-INDANONE
• 6-bromo-2-methyl-2,3-dihydroinden-1-one
• 6-BROMO-2-METHYL-INDAN-1-ONE
• 6-Bromo-2-methylindan-1-one
• AKOS015912044
• EN300-119798
• BHA08859
• 176088-59-8
• SCHEMBL6475805
• BS-21765
• MFCD13152127
• CS-0138771
• AMY31504
• DTXSID40441438
• N12524
• 1H-Inden-1-one, 6-bromo-2,3-dihydro-2-methyl-
• SB34299
• SY145253
• DB-369086
• XH0950
• 6-Bromo-2-methyl-2,3-dihydro-1-indanone
• 6-bromo-2-methyl-indan-1-one

• MDL： MFCD13152127
• Inchi： 1S/C10H9BrO/c1-6-4-7-2-3-8(11)5-9(7)10(6)12/h2-3,5-6H,4H2,1H3
• InChI Key： GMJKJIUETGRADG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(C)C2)=O

Computed Properties

• Exact Mass: 223.98400
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 294.9±29.0 ºC (760 Torr),
• Flash Point: 91.4±11.6 ºC,
• Solubility: Almost insoluble (0.074 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.82400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 6-bromo-2-methyl-indan-1-one

Introduction to 6-bromo-2-methyl-indan-1-one (CAS No. 176088-59-8)

6-bromo-2-methyl-indan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 176088-59-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone features a brominated indanone core, making it a versatile intermediate in synthetic chemistry and a potential precursor for various biologically active molecules. The structural motif of 6-bromo-2-methyl-indan-1-one combines the stability of the indanone ring system with the reactivity introduced by the bromine substituent at the 6-position and a methyl group at the 2-position, enabling diverse functionalization strategies.

The compound’s relevance has been increasingly recognized in recent years, particularly in the development of novel pharmaceutical agents. Its molecular framework is amenable to modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties, making it a valuable scaffold for drug discovery programs. The presence of both bromine and a methyl group provides multiple sites for chemical manipulation, allowing researchers to explore different chemical space for therapeutic applications.

In the context of medicinal chemistry, 6-bromo-2-methyl-indan-1-one has been explored as a building block for molecules targeting neurological disorders. Recent studies have highlighted its potential in modulating enzyme activity relevant to neurodegenerative diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes such as monoamine oxidase (MAO) and acetylcholinesterase (AChE), which are implicated in conditions like Alzheimer’s disease and Parkinson’s disease. The bromine atom at the 6-position enhances electrophilicity, facilitating nucleophilic substitution reactions that can introduce pharmacophores critical for receptor binding.

The synthesis of 6-bromo-2-methyl-indan-1-one typically involves multi-step organic transformations, starting from readily available precursors such as indanone. Common synthetic routes include bromination and alkylation steps, which are optimized to achieve high regioselectivity and yield. Advanced techniques like palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with precision. These synthetic methodologies underscore the compound’s importance as a synthetic intermediate in industrial-scale production.

From a computational chemistry perspective, 6-bromo-2-methyl-indan-1-one has been subjected to molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure, helping predict its reactivity and binding affinity. These computational approaches are increasingly integral to modern drug discovery pipelines, enabling rapid screening of virtual libraries derived from this core structure.

The pharmaceutical industry has shown interest in 6-bromo-2-methyl-indan-1-one due to its structural similarity to known therapeutics. By leveraging structure-based drug design principles, researchers can generate analogs with enhanced efficacy or reduced side effects. For example, modifications at the 2-position methyl group or further derivatization of the indanone ring have led to compounds with improved solubility and metabolic stability. Such efforts align with global trends toward personalized medicine, where tailored molecular entities address specific patient needs.

Moreover, 6-bromo-2-methyl-indan-1-one has found applications beyond traditional pharmaceuticals. In agrochemical research, derivatives of this compound have been investigated for their potential as bioactive agents affecting plant growth regulators or pest control mechanisms. The versatility of its scaffold allows for exploration across multiple chemical classes, demonstrating its broad utility in industrial chemistry.

The safety and handling of 6-bromo-2-methyl-indan-1-one are governed by standard chemical laboratory protocols due to its reactivity and potential health effects associated with exposure. While not classified as hazardous under typical conditions, appropriate personal protective equipment (PPE) should be used during synthesis and handling to minimize risks. Storage conditions should also be optimized to prevent degradation, ensuring consistent quality for research applications.

Future research directions involving 6-bromo-2-methyl-indan-1-one may explore novel synthetic pathways using green chemistry principles or develop innovative catalytic systems for its preparation. The integration of artificial intelligence (AI) in drug discovery could further accelerate the identification of new derivatives with therapeutic potential. As computational tools become more sophisticated, virtual screening campaigns targeting this scaffold will likely yield promising candidates for experimental validation.

In summary,6-bromo-2-methyl-indan-1-one (CAS No. 176088-59-8) represents a structurally interesting and synthetically versatile molecule with significant implications in pharmaceutical research. Its role as an intermediate in drug development underscores its importance across academic laboratories and industrial settings alike. Continued exploration of its derivatives promises further advancements in treating complex diseases while adhering to sustainable chemical practices.